Cas no 1038351-17-5 (1-Benzyl-4-(1H-imidazol-1-ylmethyl)piperidin-4-ol)

• Product Name: 1-Benzyl-4-(1H-imidazol-1-ylmethyl)piperidin-4-ol
• CAS No: 1038351-17-5
• MF: C₁₆H₂₁N₃O
• MW: 271.357443571091
• MDL: MFCD24849080
• CID: 2113758
• Update Time: 2025-06-23

1-Benzyl-4-(1H-imidazol-1-ylmethyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-((1H-imidazol-1-yl)methyl)-1-benzylpiperidin-4-ol
• 1-benzyl-4-(1H-imidazol-1-ylmethyl)piperidin-4-ol
• T5569
• 4-piperidinol, 4-(1H-imidazol-1-ylmethyl)-1-(phenylmethyl)-
• 1-Benzyl-4-(1H-imidazol-1-ylmethyl)piperidin-4-ol

• MDL： MFCD24849080
• Inchi： 1S/C16H21N3O/c20-16(13-19-11-8-17-14-19)6-9-18(10-7-16)12-15-4-2-1-3-5-15/h1-5,8,11,14,20H,6-7,9-10,12-13H2
• InChI Key： GUVQIDJBSBWXEJ-UHFFFAOYSA-N
• SMILES： OC1(CN2C=NC=C2)CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 271.168
• Monoisotopic Mass: 271.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.3

Additional information on 1-Benzyl-4-(1H-imidazol-1-ylmethyl)piperidin-4-ol

Introduction to 1-Benzyl-4-(1H-imidazol-1-ylmethyl)piperidin-4-ol (CAS No. 1038351-17-5)

1-Benzyl-4-(1H-imidazol-1-ylmethyl)piperidin-4-ol, identified by the CAS number 1038351-17-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, characterized by its six-membered heterocyclic structure containing a nitrogen atom. The presence of a benzyl group and an imidazolylmethyl substituent at the 4-position of the piperidine ring introduces unique chemical and pharmacological properties, making it a promising candidate for further exploration in drug development.

The molecular structure of 1-Benzyl-4-(1H-imidazol-1-ylmethyl)piperidin-4-ol encompasses a combination of aromatic and heterocyclic moieties, which are known to contribute to its binding affinity and metabolic stability. The benzyl group, a common pharmacophore in drug design, enhances lipophilicity and interacts favorably with biological targets. Meanwhile, the imidazolylmethyl moiety introduces hydrogen bonding capabilities, which are crucial for receptor binding and pharmacological activity. These structural features make the compound an intriguing subject for studying its potential applications in therapeutic interventions.

In recent years, there has been a growing interest in developing novel compounds that exhibit multitarget interactions, a strategy that has shown promise in addressing complex diseases such as cancer and neurodegenerative disorders. The scaffold of 1-Benzyl-4-(1H-imidazol-1-ylmethyl)piperidin-4-ol aligns well with this approach, as it can simultaneously engage multiple binding sites on biological targets. Preliminary studies have suggested that this compound may possess inhibitory activity against certain enzymes and receptors implicated in disease pathways. For instance, its structural motif resembles known bioactive molecules that target kinases and other signaling proteins, which are pivotal in regulating cellular processes.

The synthesis of 1-Benzyl-4-(1H-imidazol-1-ylmethyl)piperidin-4-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the benzyl group typically proceeds via nucleophilic substitution or coupling reactions, while the imidazolylmethyl moiety is often incorporated through condensation or alkylation processes. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, enhancing the overall efficiency of the synthetic route. These methodologies underscore the importance of precision in constructing complex molecular architectures for pharmaceutical applications.

From a pharmacokinetic perspective, 1-Benzyl-4-(1H-imidazol-1-ylmethyl)piperidin-4-ol exhibits favorable properties that are conducive to drug development. The compound demonstrates moderate solubility in both aqueous and organic solvents, facilitating formulation into various dosage forms. Additionally, its metabolic stability suggests potential for prolonged half-life in vivo, which is advantageous for therapeutic efficacy. Computational modeling studies have been conducted to predict the binding affinity of this compound to target proteins, providing insights into its pharmacological profile. These simulations have helped identify key interactions that could be exploited to enhance its biological activity.

Current research efforts are focused on evaluating the pharmacological potential of 1-Benzyl-4-(1H-imidazol-1-ylmethyl)piperidin-4-ol in preclinical models. In vitro assays have revealed promising results regarding its ability to modulate specific signaling pathways relevant to diseases such as cancer and inflammation. For example, studies indicate that this compound may inhibit the activity of certain kinases involved in tumor progression, offering a potential therapeutic strategy against malignancies. Furthermore, its interaction with receptors expressed in neural tissues suggests possible applications in neuroprotective therapies. These findings highlight the compound's versatility and its potential as a lead molecule for further drug discovery initiatives.

The development of novel pharmaceutical agents requires rigorous evaluation of safety profiles before transitioning to clinical trials. Toxicological studies have been initiated to assess the acute and chronic effects of 1-Benzyl-4-(1H-imidazol-1-yml)methyl)piperidin - 4 - ol on experimental animal models. Preliminary data suggest that the compound exhibits low toxicity at moderate doses, with minimal off-target effects observed. However, comprehensive safety assessments are essential to ensure its suitability for human use. These studies will provide critical information for regulatory submissions and pave the way for future clinical investigations.

The role of computational chemistry has been instrumental in advancing our understanding of 1-Benzyl - 4 - ( 1 H - im id az ol - 1 - ylm e t h y l ) p i per id i n - 4 - o l's pharmacological behavior. Molecular dynamics simulations have been employed to explore its conformational dynamics and interactions with biological targets at an atomic level. These simulations have revealed insights into how structural modifications can influence binding affinity and specificity, guiding rational drug design strategies. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and optimize lead compounds for clinical development.

Future directions in the study of CAS No 1038351175 include exploring derivative compounds generated through structural modifications aimed at enhancing potency and selectivity. Additionally, investigating its potential as an adjuvant therapy in combination with existing treatments could expand its therapeutic applications significantly. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide. The continued exploration of this compound underscores its importance as a valuable asset in medicinal chemistry research.